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Introduction to Flavan-3-ols

Flavan-3-ols are a significant subgroup of flavonoids, a diverse class of polyphenolic
compounds ubiquitously found in plants.[1] Their fundamental chemical structure is based on a
2-phenyl-3,4-dihydro-2H-chromen-3-ol skeleton.[2] This core structure consists of two aromatic
rings (A and B) and a dihydropyran heterocycle (C ring).[3] Flavan-3-ols are distinguished from
other flavonoids, such as flavonols, by the absence of a ketone group on the C ring.[2] These
compounds are integral to plant defense mechanisms and are present in a wide array of plant-
based foods and beverages, including tea, cocoa, grapes, apples, and berries.[1][4]

The interest in flavan-3-ols within the scientific and drug development communities stems from
their potential health benefits, which are largely attributed to their antioxidant and anti-
inflammatory properties.[1] Research suggests that dietary intake of flavan-3-ols may be
associated with a reduced risk of chronic diseases, including cardiovascular disease.[1]
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Classification of Flavan-3-ols and Catechins

The classification of flavan-3-ols is primarily based on their stereochemistry and degree of
polymerization.

Monomeric Flavan-3-ols: Catechins and Epicatechins

The simplest flavan-3-ols are the monomers, which include catechins and their epimers,
epicatechins. The stereochemistry of these molecules is determined by the spatial
arrangement of the substituents at the two chiral centers on the C-ring, specifically at the C2
and C3 positions. This results in four primary stereocisomers for the basic catechin structure:
(+)-catechin, (-)-catechin, (+)-epicatechin, and (-)-epicatechin.[5]

The key distinction between catechins and epicatechins lies in the configuration of the B-ring
at C2 and the hydroxyl group at C3. In catechins, these groups are in a trans configuration,
while in epicatechins, they are in a cis configuration. The most common isomers found in
nature are (+)-catechin and (-)-epicatechin.[2]

Further diversity among monomeric flavan-3-ols arises from the hydroxylation pattern of the B-
ring and the esterification of the hydroxyl group at C3 with gallic acid. For instance, the addition
of a hydroxyl group to the B-ring of catechin and epicatechin results in the formation of
gallocatechin and epigallocatechin, respectively. Esterification with gallic acid yields
compounds such as (-)-epicatechin gallate (ECG) and (-)-epigallocatechin gallate (EGCG),
the latter being a major component of green tea.[3]
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Figure 1: Classification of Flavan-3-ols.
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Polymeric Flavan-3-ols: Proanthocyanidins

Flavan-3-ol monomers can polymerize to form oligomers and polymers known as
proanthocyanidins, also referred to as condensed tannins.[6] These complex structures are
formed through the linkage of catechin and/or epicatechin units.[6] The classification of
proanthocyanidins is based on the nature of their constituent monomeric units. Procyanidins
are polymers of catechin and epicatechin, while prodelphinidins are composed of
gallocatechin and epigallocatechin units.[6]

Quantitative Data

The concentration of flavan-3-ols varies significantly among different plant-based foods. The
following tables summarize the quantitative data for monomeric and polymeric flavan-3-ols in a
selection of common food sources.

Table 1: Monomeric Flavan-3-ol (Catechin) Content in Selected Foods

(-)-
(-)- (-)- (-)- : Total
(+)- . . . Epigalloc
Food . Epicatech Epigalloc  Epicatech . Monomer
Catechin ] ] . atechin
Item in atechin in gallate s
(mg/100g) gallate
(mg/100g) (mg/100g) (mg/100g) (mg/1009)
(mg/100g)
Green Tea
55 19.3 35.7 18.9 64.8 144.2
(brewed)
Black Tea
2.7 9.8 11.2 12.1 38.6 74.4
(brewed)
Dark
10.8 34.5 - - 45.3
Chocolate
Apple (with
Pp ( 9.3 2.8 - - 12.1
skin)
Blueberries 0.5 4.1 - - 4.6
Red Wine 8.2 55 - - 13.7
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Data compiled from various sources. Values can vary based on variety, ripeness, processing,

and preparation methods.

Table 2: Proanthocyanidin Content in Selected Foods

Procyanidin

Procyanidin Procyanidin Total
. . Polymers (>3 .
Food Item Dimers Trimers its) Proanthocyani
units
(mg/1009) (mg/1009) dins (mg/100g)
(mg/100g)
Dark Chocolate 53.2 19.8 415.0 488.0
Apple (with skin) 15.6 9.4 65.0 90.0
Grapes (red) 12.3 7.1 35.0 54.4
Almonds (with
18.5 10.2 120.0 148.7
skin)
Cinnamon - - - up to 8100

Data compiled from various sources, including the USDA Database for the Proanthocyanidin

Content of Selected Foods.[6] Values can vary significantly.

Table 3: Physicochemical Properties of Common Flavan-3-ol Monomers

Molecular Weight (

Compound Molecular Formula Melting Point (°C)
g/mol )

(+)-Catechin C15H140e 290.27 175-177
(-)-Epicatechin C15H1406 290.27 242
(+)-Gallocatechin C15H1407 306.27 218
(-)-Epigallocatechin C15H1407 306.27 219-221
(-)-Epicatechin gallate ~ C22H1s010 442.37 253
(-)-Epigallocatechin

C22H18011 458.37 218
gallate
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Data compiled from various scientific databases.[3][7]

Experimental Protocols
Extraction of Flavan-3-ols from Plant Material

This protocol outlines a general procedure for the extraction of flavan-3-ols from plant samples

for subsequent analysis.

Materials:

Fresh or freeze-dried plant material

Mortar and pestle or a suitable grinder

Acetone, water, and formic acid (70:29.5:0.5, v/v/v) extraction solvent[8]

Centrifuge and centrifuge tubes

Rotary evaporator

Nitrogen gas stream

Methanol (50%)

Procedure:

Homogenize the plant material to a fine powder using a mortar and pestle or a grinder.

Weigh a precise amount of the powdered sample (e.g., 0.5 g) and place it in a centrifuge
tube.[8]

Add the extraction solvent to the sample at a specific ratio (e.g., 40 mL for 0.5 g of sample).

[8]

Vortex the mixture thoroughly and sonicate for a set period (e.g., 15-30 minutes) to enhance
extraction efficiency.
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Centrifuge the mixture at a specified speed and temperature (e.g., 4000 rpm for 15 minutes
at 4°C) to pellet the solid material.

Carefully decant the supernatant into a clean collection flask.

Repeat the extraction process (steps 3-6) on the pellet two more times to ensure complete
extraction of flavan-3-ols.[8]

Combine all the supernatants.

Concentrate the combined extract using a rotary evaporator at a controlled temperature
(e.g., <40°C) to remove the acetone.

Dry the remaining aqueous extract completely under a gentle stream of nitrogen gas.[8]

Reconstitute the dried extract in a known volume of 50% methanol for subsequent
purification or direct HPLC analysis.[8]
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Figure 2: Experimental Workflow for Flavan-3-ol Extraction.
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Solid-Phase Extraction (SPE) for Sample Cleanup

For complex matrices, a solid-phase extraction (SPE) step is often necessary to remove
interfering compounds prior to HPLC analysis.

Materials:

C18 SPE cartridges

Methanol

Deionized water

Reconstituted plant extract

Vacuum manifold

Procedure:

» Conditioning: Condition the C18 SPE cartridge by passing methanol followed by deionized
water through it.

o Loading: Load the reconstituted plant extract onto the conditioned SPE cartridge.

o Washing: Wash the cartridge with a non-eluting solvent (e.g., water or a low percentage of
methanol in water) to remove polar impurities.

o Elution: Elute the retained flavan-3-ols with a suitable solvent, such as methanol or
acetonitrile.

e Drying and Reconstitution: Dry the eluate under a nitrogen stream and reconstitute it in the
mobile phase for HPLC analysis.

HPLC-UV Method for Quantification of Catechins

This protocol describes a typical High-Performance Liquid Chromatography (HPLC) method
with UV detection for the separation and quantification of major catechins.

Instrumentation:
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o HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.
e C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pum particle size).[9]

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid[10]

Catechin standards: (+)-catechin, (-)-epicatechin, (-)-epigallocatechin, (-)-epicatechin
gallate, (-)-epigallocatechin gallate.

Chromatographic Conditions:
» Mobile Phase A: Water with 0.1% phosphoric acid.[10]
» Mobile Phase B: Acetonitrile with 0.1% phosphoric acid.[10]

o Gradient Elution: A typical gradient could be:

o

0-5 min: 15% B

5-15 min: 15-35% B

[e]

15-20 min: 35-85% B

o

[¢]

20-25 min: 85% B (hold)

[¢]

25-30 min: 85-15% B (return to initial conditions)

[e]

30-35 min: 15% B (equilibration)

e Flow Rate: 1.0 mL/min.[9]
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e Column Temperature: 30-40°C.[9]
o Detection Wavelength: 280 nm.[11]
e Injection Volume: 10-20 uL.[9]
Procedure:

e Prepare a series of standard solutions of each catechin of known concentrations.

Generate a calibration curve for each standard by plotting peak area against concentration.

Inject the prepared sample extracts into the HPLC system.

Identify the catechins in the sample by comparing their retention times with those of the
standards.

Quantify the amount of each catechin in the sample by using the calibration curves.

Signaling Pathways Modulated by Flavan-3-ols

Flavan-3-ols have been shown to interact with and modulate several key cellular signaling
pathways, which underlies many of their biological activities.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI13K)/Akt pathway is a crucial signaling cascade that regulates
cell survival, growth, and proliferation. Dysregulation of this pathway is often implicated in
cancer. Certain flavan-3-ols, particularly EGCG, have been shown to inhibit the PI3K/Akt
pathway. This inhibition can occur through direct interaction with PI3K or by affecting upstream
receptor tyrosine kinases (RTKs).[12] By inhibiting this pathway, flavan-3-ols can induce
apoptosis and inhibit the proliferation of cancer cells.[12]
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Figure 3: Inhibition of the PI3K/Akt Pathway by EGCG.
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Nuclear Factor-kappa B (NF-kB) is a transcription factor that plays a central role in regulating
the inflammatory response. In its inactive state, NF-kB is sequestered in the cytoplasm by
inhibitor of kB (IkB) proteins. Upon stimulation by pro-inflammatory signals, the IkB kinase (IKK)
complex phosphorylates IkB, leading to its degradation and the subsequent translocation of
NF-kB to the nucleus, where it activates the transcription of inflammatory genes. Flavan-3-ols,
such as EGCG, can inhibit the NF-kB pathway by preventing the activation of the IKK complex,
thereby suppressing the expression of inflammatory mediators.[13]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3343156/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cytoplasm

Pro-inflammatory
Stimuli

IkB

nhibits

IKK Complex <&

Phosphorylates IkB

IKB-NF-kB
(Inactive)
Releases
P-1kB
NF-kB (Degradation)

Translocates

Nuadleus

y

NF-kB

Activates

Inflammatory
Gene Expression

Click to download full resolution via product page

Figure 4: Inhibition of the NF-kB Pathway by EGCG.
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The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are a group of cascades
that are involved in a wide range of cellular processes, including proliferation, differentiation,
and apoptosis. The main MAPK pathways include the ERK, JNK, and p38 pathways. EGCG
has been shown to modulate MAPK signaling, often in a context-dependent manner. For
example, in some cancer cells, EGCG can induce apoptosis by activating the JNK and p38
pathways while inhibiting the pro-survival ERK pathway.[14]
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Figure 5: Modulation of MAPK Signaling by EGCG.

Conclusion

Flavan-3-ols represent a diverse and biologically active class of flavonoids. A thorough
understanding of their classification, quantification in various sources, and their mechanisms of
action at the molecular level is crucial for researchers, scientists, and drug development
professionals. The provided quantitative data, experimental protocols, and signaling pathway
diagrams serve as a comprehensive technical resource to facilitate further investigation and
harness the therapeutic potential of these promising natural compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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